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Cat. No.: B105197 Get Quote

Picolinafen Performance Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals address

challenges encountered during field studies with picolinafen.

Troubleshooting Guides
This section addresses specific issues that may arise during picolinafen application, offering

potential causes and solutions in a question-and-answer format.

Issue 1: Inconsistent or Poor Weed Control

Question: Why am I seeing variable or lower-than-expected weed control with picolinafen in

my field trials?

Answer: Inconsistent picolinafen performance can be attributed to several factors, often acting

in combination. Consider the following:

Weed Growth Stage: Picolinafen is most effective on young, actively growing weeds.

Efficacy can decrease significantly as weeds mature. For example, wild radish is best

controlled at the 2 to 6 leaf stage.[1][2] Control of 6-8 leaf stage wild radish is possible at
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higher rates, but requires excellent spray coverage.[1] Similarly, for common poppy, pre-

emergence or very early post-emergence applications yield the best results.[3][4]

Environmental Conditions:

Soil Moisture: Good soil moisture before and after application is crucial for optimal

performance, as it aids in both foliar uptake and the limited soil activity of picolinafen.[1]

Efficacy can be significantly reduced under dry or drought-stressed conditions as weeds

are less likely to absorb the herbicide.[1][5][6]

Rainfall: Rain within four hours of application can wash the herbicide off the plant foliage,

reducing its effectiveness.[1][7]

Temperature and Frost: Do not apply if frost is imminent.[1][7] Cold weather can slow the

growth of both crops and weeds, potentially reducing herbicide uptake and translocation.

Application Technique:

Spray Coverage: Thorough spray coverage is essential, especially for larger weeds or in

dense crop canopies.[1][2] Inadequate coverage can result in variable control.

Water Volume: Use a minimum of 50 liters of water per hectare for ground application. In

dense crop and weed situations, increasing the water volume can improve coverage.[1][2]

[7]

Herbicide Resistance: The possibility of herbicide resistance should be considered,

especially if picolinafen or other Group F herbicides (PDS inhibitors) have been used

repeatedly in the same area. Cross-resistance between diflufenican and picolinafen has

been documented in wild radish.[8]

Issue 2: Crop Injury or Phytotoxicity

Question: I'm observing bleaching or stunting in my crop following picolinafen application.

What could be the cause?

Answer: While picolinafen is a selective herbicide, crop injury can occur under certain

conditions.
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Crop Stress: Crops that are stressed due to disease, insect damage, frost, nutrient

deficiencies, or excessively moist or dry conditions are more susceptible to injury.[1][7]

Adjuvants and Tank Mixes: The use of certain adjuvants, particularly crop oils, is not

recommended as they can increase crop sensitivity.[1][7] Tank mixing with pesticides that

require adjuvants can also heighten the risk of crop injury.[1]

High pH Soils: Crops like peas grown on high pH soils with the presence of free lime may

exhibit less tolerance to picolinafen.[1]

Application Overlap: Overlapping spray swaths can result in higher application rates in those

areas, leading to more severe bleaching and crop retardation.[2]

Symptoms: Transient bleaching of foliage present at the time of application is a known effect

of picolinafen.[1][2] This is due to its mode of action, which inhibits carotenoid biosynthesis,

leading to the destruction of chlorophyll.[7] New growth is typically unaffected in healthy,

unstressed crops.[1][2]

Issue 3: Tank Mixing Problems

Question: I'm experiencing issues with my tank mix containing picolinafen, such as product

settling or clogging my sprayer. What should I do?

Answer: Tank mix incompatibility can be either physical or chemical. Physical incompatibility,

where products do not mix properly, is a common issue.

Perform a Jar Test: Before mixing a new combination of products in your spray tank, always

conduct a jar test to check for physical compatibility. This small-scale test can prevent costly

and time-consuming clean-up of your spray equipment.

Correct Mixing Order: The order in which you add products to the tank is critical. A common

guideline is the W-A-L-E-S method:

W - Wettable powders and water-dispersible granules

A - Agitate thoroughly

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://4farmers.com.au/wp-content/uploads/2019/03/61641-Picolinafen-750-leaflet-210x297-1.pdf
https://www.apvma.gov.au/sites/default/files/publication/13886-prs-picolinafen.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/61641-Picolinafen-750-leaflet-210x297-1.pdf
https://www.apvma.gov.au/sites/default/files/publication/13886-prs-picolinafen.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/61641-Picolinafen-750-leaflet-210x297-1.pdf
https://www.benchchem.com/product/b105197?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2019/03/61641-Picolinafen-750-leaflet-210x297-1.pdf
https://www.herbiguide.com.au/Labels/PICO750_52102.PDF
https://www.benchchem.com/product/b105197?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2019/03/61641-Picolinafen-750-leaflet-210x297-1.pdf
https://www.herbiguide.com.au/Labels/PICO750_52102.PDF
https://www.apvma.gov.au/sites/default/files/publication/13886-prs-picolinafen.pdf
https://4farmers.com.au/wp-content/uploads/2019/03/61641-Picolinafen-750-leaflet-210x297-1.pdf
https://www.herbiguide.com.au/Labels/PICO750_52102.PDF
https://www.benchchem.com/product/b105197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L - Liquid flowables and suspensions

E - Emulsifiable concentrates

S - Surfactants and solutions

Water Quality: Poor water quality (e.g., hard water) can affect the compatibility of some tank

mixes. If you suspect poor water quality, it is especially important to perform a jar test using

the intended water source.[1]

Consult Labels: Always read the labels of all products in the tank mix. Labels will provide

information on known incompatibilities and specific mixing instructions.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of picolinafen?

A1: Picolinafen is a Group F herbicide.[1][7] It works by inhibiting the phytoene desaturase

(PDS) enzyme, which is a key component in the carotenoid biosynthesis pathway in plants.[7]

This inhibition leads to a reduction in carotenoid pigments, which are essential for protecting

chlorophyll from photo-oxidation. The destruction of chlorophyll results in the characteristic

bleaching or whitening of the leaves of susceptible plants, followed by necrosis and death.[7]

Q2: What are the primary weeds controlled by picolinafen?

A2: Picolinafen is a selective, post-emergence herbicide used to control a range of annual

broadleaf weeds in winter cereals and certain grain legumes.[9][10] Commonly controlled

weeds include wild radish (Raphanus raphanistrum), common poppy (Papaver rhoeas), field

pansy, cleavers, fumitory, and hedge mustard.[9][10]

Q3: What are the signs of picolinafen efficacy on susceptible weeds?

A3: The primary symptom of picolinafen activity on susceptible weeds is the bleaching or

whitening of the leaf tissue, which may also show a mauve discoloration.[7] These symptoms

are followed by necrosis (browning and death of the tissue) and ultimately the death of the

plant.[7]

Q4: Can I tank mix picolinafen with other herbicides?
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A4: Yes, picolinafen can be tank-mixed with other herbicides to broaden the weed control

spectrum. For example, it is sometimes formulated with MCPA to enhance its activity.[7] It has

also been shown to be effective in tank mixes with pyrasulfotole for controlling resistant wild

radish populations.[11] However, it is crucial to check for compatibility before mixing. The use

of adjuvants with some tank mixes is not recommended as it may increase crop sensitivity.[1][2]

Always consult the product labels for specific tank mix recommendations and restrictions and

perform a jar test.

Q5: What should I do if I suspect herbicide resistance to picolinafen?

A5: If you suspect herbicide resistance, it is important to first rule out other potential causes of

poor performance, such as application errors or unfavorable environmental conditions. If

resistance is still suspected, you should:

Have the weed population tested for resistance.

Rotate to herbicides with different modes of action.

Implement integrated weed management (IWM) strategies to reduce reliance on a single

herbicide group.

Data Presentation
Table 1: Picolinafen Efficacy on Wild Radish at Different Growth Stages

Weed Growth
Stage

Application Rate
(g/ha)

Efficacy (%) Source

2-4 leaf 33 Good [1]

2-6 leaf 33-50 Good [1]

6-8 leaf 50
Effective with good

coverage
[1]

Table 2: Picolinafen Tank Mix Compatibility
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Tank Mix Partner Compatibility Notes Source

MCPA Compatible

Often co-formulated to

enhance weed control

spectrum.

[7]

Pyrasulfotole Compatible

Effective in controlling

HPPD- and PDS-

resistant wild radish.

[11]

Flufenacet Compatible

Can extend the

window for broad-

spectrum weed

control.

[12]

Eclipse, FASTAC Duo,

Lemat, metribuzin,

Rogor, Select,

simazine, Talstar

Physically Compatible [2]

Pesticides requiring

adjuvants
Use with caution

May increase crop

sensitivity. A ten-day

interval between

applications is

recommended.

[1]

Crop Oils Incompatible

Do not apply in spray

mixes containing crop

oils.

[1][7]

Experimental Protocols
1. Jar Test for Tank Mix Compatibility

Objective: To determine the physical compatibility of picolinafen with other pesticides or

adjuvants in a spray solution before large-scale mixing.

Materials:

A clean, clear glass jar with a lid (at least 1-quart or 1-liter capacity)
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The same water source that will be used for the actual spray application

Samples of picolinafen and all other products to be tank-mixed

Measuring spoons and/or graduated cylinders for accurate measurement

Personal Protective Equipment (PPE) as specified on the product labels

Methodology:

Fill the jar halfway with the water that will be used for spraying.

Add the components to the jar in the correct mixing order (W-A-L-E-S method is a good

guideline). Add each component in the same proportion as it will be used in the final spray

tank.

After adding each component, cap the jar and shake it gently for 10-15 seconds.

After all components have been added, shake the jar vigorously for another 30 seconds.

Let the jar stand for 15-30 minutes and observe the mixture.

Observation:

Compatible: The mixture remains uniform and there is no evidence of separation,

clumping, precipitates, or heat generation.

Incompatible: The mixture separates into layers, forms gels or sludge, solids settle out, or

the jar becomes warm to the touch. If any of these signs are present, do not proceed with

the tank mix.

2. Whole-Plant Herbicide Resistance Testing (Adapted for PDS Inhibitors)

Objective: To determine if a weed population has developed resistance to picolinafen.

Materials:
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Seeds from the suspected resistant weed population and a known susceptible population of

the same species.

Pots filled with a suitable growing medium.

Greenhouse or controlled environment chamber with appropriate lighting and temperature

control.

Picolinafen herbicide and a calibrated sprayer.

Personal Protective Equipment (PPE).

Methodology:

Plant Propagation: Sow seeds of both the suspected resistant and known susceptible

populations in separate pots. Grow the plants under optimal conditions until they reach the 2-

4 leaf stage.

Herbicide Application: Prepare a range of picolinafen concentrations, including the

recommended field rate, half the field rate, and two and four times the field rate. Leave some

plants from each population untreated as a control.

Apply the different herbicide rates to the respective pots using a calibrated sprayer to ensure

uniform coverage.

Evaluation: Return the plants to the greenhouse or growth chamber. Assess the plants for

injury (bleaching, necrosis) and survival 21 days after treatment.

Data Analysis: Compare the response of the suspected resistant population to the known

susceptible population. A significantly lower level of control in the suspected resistant

population at the recommended field rate and higher rates is indicative of resistance. The

dose required to achieve 50% mortality (LD50) can be calculated for each population to

determine a resistance index (RI = LD50 of resistant population / LD50 of susceptible

population).

Visualizations
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Carotenoid Biosynthesis Pathway Effect of Picolinafen
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Caption: Picolinafen's mode of action via inhibition of Phytoene Desaturase (PDS).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b105197?utm_src=pdf-body-img
https://www.benchchem.com/product/b105197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent Picolinafen
Performance Observed

Weed Factors

Environmental Factors

No

Weeds too mature?

Yes

Application Technique

No

Dry soil or drought stress?

Yes

Rainfall within 4 hours?

Yes

Herbicide Resistance

No

Poor spray coverage?

Yes

Tank mix incompatibility?

Yes

Repeated use of Group F
herbicides?

Yes

Adjust application timing
to target smaller weeds.

Apply when soil moisture is
adequate. Irrigate if possible. Re-application may be necessary.

Increase water volume and
check nozzle performance.

Conduct jar test. Adjust
mixing order. Consult labels.

Conduct resistance test.
Rotate herbicide modes of action.

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent picolinafen performance.
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Start Jar Test

1. Fill clean, clear jar
1/2 full with carrier water.

2. Add products in the correct
proportion and order (W-A-L-E-S).

3. Cap and shake gently
after each addition.

4. After all additions, cap
and shake vigorously for 30s.

5. Let stand for 15-30 minutes.

6. Observe for signs
of incompatibility.

Compatible:
Mixture is uniform.

No issues

Incompatible:
Separation, clumping, gels,

precipitates, or heat.

Issues present

Proceed with tank mix. Do NOT tank mix.

Click to download full resolution via product page

Caption: Experimental workflow for conducting a jar test for tank mix compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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